Cas no 1379442-11-1 ((3R)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid)

• Product Name: (3R)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid
• CAS No: 1379442-11-1
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 5857940
• PubChem ID: 93693919
• Update Time: 2025-06-15

(3R)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid
• EN300-1838056
• 1379442-11-1

• Inchi： 1S/C10H12O4/c1-14-8-4-2-7(3-5-8)9(11)6-10(12)13/h2-5,9,11H,6H2,1H3,(H,12,13)/t9-/m1/s1
• InChI Key： XMBIPIXMXHNYNB-SECBINFHSA-N
• SMILES： O[C@H](CC(=O)O)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.8Ų

Additional information on (3R)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid

Recent Advances in the Study of (3R)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid (CAS: 1379442-11-1)

The compound (3R)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid (CAS: 1379442-11-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral β-hydroxy acid derivative is of particular interest due to its potential applications in drug synthesis, enzyme inhibition, and as a building block for more complex bioactive molecules. Recent studies have explored its stereoselective synthesis, metabolic pathways, and therapeutic potential, making it a focal point for interdisciplinary research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient enzymatic synthesis of (3R)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid using engineered ketoreductases. The researchers achieved >99% enantiomeric excess (ee) and high yield (85%) under mild reaction conditions, highlighting the compound's suitability for scalable production. This breakthrough addresses previous challenges in obtaining the (3R)-enantiomer with high purity, which is critical for pharmaceutical applications where stereochemistry plays a decisive role in biological activity.

In the realm of drug discovery, (3R)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid has shown promise as a key intermediate in the synthesis of novel PPARγ (peroxisome proliferator-activated receptor gamma) modulators. A recent patent application (WO2023051234) describes its use in developing next-generation antidiabetic agents with improved safety profiles compared to existing thiazolidinedione drugs. The 4-methoxyphenyl moiety appears to contribute to reduced adipogenic side effects while maintaining glucose-lowering efficacy.

Structural studies using X-ray crystallography and NMR spectroscopy have revealed unique conformational properties of (3R)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid that influence its molecular interactions. Research published in ACS Chemical Biology (2024) demonstrated that the compound forms stable hydrogen-bonded dimers in solution, a property that may explain its observed effects on protein-protein interactions in certain biological systems. These findings open new avenues for designing protein surface modulators based on this scaffold.

Ongoing preclinical investigations are exploring the compound's potential as an anti-inflammatory agent. A recent study in Biochemical Pharmacology reported that (3R)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid inhibits NF-κB signaling at micromolar concentrations, with particular efficacy in models of neuroinflammation. The research team identified the hydroxyl group at the 3-position as critical for this activity through structure-activity relationship studies.

From a metabolic perspective, new data published in Drug Metabolism and Disposition (2023) characterize the compound's pharmacokinetic profile. The studies show favorable oral bioavailability (68% in rodent models) and identify the major metabolic pathways, including glucuronidation of the hydroxyl group and O-demethylation of the methoxy substituent. These findings support further development of this compound and its derivatives as potential drug candidates.

In conclusion, (3R)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid (CAS: 1379442-11-1) represents a versatile chiral building block with multiple emerging applications in medicinal chemistry. Recent advances in its synthesis, structural characterization, and biological evaluation position it as an important compound for future drug development efforts, particularly in metabolic disorders and inflammatory diseases. Continued research is expected to uncover additional therapeutic potentials and optimize its properties for clinical translation.